Cas no 2138235-63-7 (2-(Trifluoromethyl)pyridine-3-sulfinic acid)

• Product Name: 2-(Trifluoromethyl)pyridine-3-sulfinic acid
• CAS No: 2138235-63-7
• MF: C₆H₄F₃NO₂S
• MW: 211.161670684814
• CID: 5814438
• PubChem ID: 137949878
• Update Time: 2025-05-24

2-(Trifluoromethyl)pyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2138235-63-7
• 2-(trifluoromethyl)pyridine-3-sulfinic acid
• EN300-721000
• 2-(Trifluoromethyl)pyridine-3-sulfinic acid

• Inchi： 1S/C6H4F3NO2S/c7-6(8,9)5-4(13(11)12)2-1-3-10-5/h1-3H,(H,11,12)
• InChI Key： APWIKDXCEUBHDX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1C(F)(F)F)(=O)O

Computed Properties

• Exact Mass: 210.99148403g/mol
• Monoisotopic Mass: 210.99148403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.4Ų

Additional information on 2-(Trifluoromethyl)pyridine-3-sulfinic acid

2-(Trifluoromethyl)pyridine-3-sulfinic Acid: A Comprehensive Overview

The compound 2-(Trifluoromethyl)pyridine-3-sulfinic acid, identified by the CAS number CAS No. 2138235-63-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The sulfinic acid group attached to the pyridine ring introduces interesting electronic and steric effects, making it a valuable component in synthetic chemistry and material science.

Recent studies have highlighted the importance of 2-(Trifluoromethyl)pyridine-3-sulfinic acid in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and nanomaterials. The trifluoromethyl group enhances the stability and reactivity of the molecule, making it suitable for applications in electronics and catalysis.

In terms of synthesis, 2-(Trifluoromethyl)pyridine-3-sulfinic acid can be prepared through a variety of methods, including oxidative sulfonation and direct sulfonation. These methods have been optimized in recent years to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

The physical and chemical properties of CAS No. 2138235-63-7 have been extensively characterized. Its solubility in various solvents, thermal stability, and reactivity under different conditions have been studied to understand its behavior in different chemical environments. These properties are crucial for its application in pharmaceuticals, agrochemicals, and specialty chemicals.

One of the most promising applications of 2-(Trifluoromethyl)pyridine-3-sulfinic acid is in the field of drug discovery. The sulfinic acid group is known to exhibit bioisosteric effects, making it a valuable substituent in medicinal chemistry. Recent research has focused on its potential as a lead compound for developing new drugs targeting specific biological pathways.

In addition to its chemical applications, CAS No. 2138235-63-7 has also found use in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV absorption properties make it an ideal candidate for detecting trace impurities in complex mixtures.

The environmental impact of 2-(Trifluoromethyl)pyridine-3-sulfinic acid has also been a topic of interest. Studies have shown that it degrades under specific conditions, releasing non-toxic byproducts. This information is critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No. 2138235-63-7, or 2-(Trifluoromethyl)pyridine-3-sulfinic acid, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it an essential molecule for researchers and industry professionals alike.